1-Tert-butyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol
• IUPAC Name: 1-tert-butyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C15H23NO2/c1-15(2,3)14-11-9-13(18-5)12(17-4)8-10(11)6-7-16-14/h8-9,14,16H,6-7H2,1-5H3
• InChI Key: FOAHVIKIRZCFDA-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1C2=CC(=C(C=C2CCN1)OC)OC

Description

1-Tert-butyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline (TDIQ) is a synthetic compound that belongs to the isoquinoline family. It is a highly versatile molecule that has been used in various scientific research applications due to its unique chemical properties.

Mechanism of Action

1-Tert-butyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline exerts its biological effects by interacting with various cellular targets. It has been shown to inhibit the activity of enzymes such as tyrosine kinase and topoisomerase, which are involved in the regulation of cell growth and proliferation. 1-Tert-butyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline has also been shown to modulate the activity of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
1-Tert-butyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, inhibit cell proliferation, and modulate the activity of various signaling pathways. 1-Tert-butyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline has also been shown to modulate the release of various neurotransmitters and hormones, which are involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

1-Tert-butyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline has several advantages for use in lab experiments. It is a highly versatile molecule that can be easily synthesized and modified to suit specific research needs. 1-Tert-butyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline has also been shown to have a high degree of selectivity and potency, which makes it an attractive candidate for drug development. However, 1-Tert-butyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline has some limitations in lab experiments, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

1-Tert-butyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline has several potential future directions for scientific research. It can be used in the development of new drugs for the treatment of various diseases, including cancer, Parkinson's disease, and Alzheimer's disease. 1-Tert-butyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline can also be used in the study of various biological processes, such as cell signaling and neurotransmitter regulation. Additionally, 1-Tert-butyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline can be modified to improve its pharmacological properties, such as solubility and bioavailability.
Conclusion:
In conclusion, 1-Tert-butyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline is a highly versatile molecule that has been extensively used in scientific research. It has been shown to have various biological effects and potential therapeutic applications. 1-Tert-butyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline has several advantages for use in lab experiments, but also has some limitations. Future research on 1-Tert-butyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline can lead to the development of new drugs and a better understanding of various biological processes.

Synthesis Methods

1-Tert-butyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline can be synthesized using the Pictet-Spengler reaction, which involves the condensation of an aldehyde or ketone with an amine. In this reaction, 1,2,3,4-tetrahydroisoquinoline is reacted with tert-butylglyoxylate and methanol in the presence of a Lewis acid catalyst to yield 1-Tert-butyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline.

Scientific Research Applications

1-Tert-butyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline has been extensively used in scientific research due to its unique chemical structure and properties. It has been used as a ligand in the development of new drugs and in the study of various biological processes. 1-Tert-butyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline has been shown to have anticancer, antiviral, and antimicrobial properties. It has also been used in the development of new drugs for the treatment of Parkinson's disease and Alzheimer's disease.